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Compound of Interest

Compound Name: FBPase-IN-2

Cat. No.: B15141602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fructose-1,6-bisphosphatase (FBPase) is a key regulatory enzyme in the gluconeogenesis

pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1][2]

Its role in metabolic regulation has made it a significant target in the study and development of

therapeutics for conditions such as type 2 diabetes and certain cancers.[1][3] FBPase-IN-2 is a

potent inhibitor of FBPase, designed for in vitro studies to probe the functional role of this

enzyme in cellular processes. These application notes provide detailed protocols for the

solubilization and use of FBPase-IN-2 in cell culture experiments, along with an overview of the

relevant signaling pathway.

Product Information
Product Name: FBPase-IN-2 Target: Fructose-1,6-bisphosphatase (FBPase) General

Handling: Store at -20°C. Protect from light and moisture.

Data Presentation
Solubility of FBPase Inhibitors
While specific solubility data for "FBPase-IN-2" is not publicly available, the following table

summarizes the solubility of a representative FBPase inhibitor, "FBPase-1 inhibitor-1", which is

expected to have similar physicochemical properties.
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Solvent Solubility Notes

DMSO ≥37.1 mg/mL (≥98.2 mM)[4][5]
Recommended for creating

stock solutions.

DMF 20 mg/mL[6]
An alternative solvent for stock

solutions.

Ethanol
Insoluble[4] or requires

ultrasonic assistance[5]

Not recommended for primary

stock solutions.

Water Insoluble[4][5]
Not suitable for creating stock

solutions.

PBS (pH 7.2)

Very low solubility (e.g., 0.14

mg/ml when diluted 1:6 from

DMF)[6]

Not suitable for creating stock

solutions.

Inhibitory Activity of a Representative FBPase Inhibitor
The following table provides the inhibitory concentrations (IC50) for a similar FBPase inhibitor.

These values can serve as a starting point for determining the optimal concentration of

FBPase-IN-2 in your experiments.

Assay Type IC50 Value Cell Line/System Reference

Enzymatic Assay

(FBPase-1)
3.4 µM

Purified human

FBPase-1
[6]

Cell-based Glucose

Production
6.6 µM Rat hepatoma cells [6]

Experimental Protocols
Preparation of FBPase-IN-2 Stock Solution
Materials:

FBPase-IN-2 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to

minimize moisture absorption.

Weigh FBPase-IN-2: Accurately weigh the desired amount of FBPase-IN-2 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the FBPase-IN-2 powder to

achieve the desired stock concentration (e.g., 10 mM or 20 mM).

Dissolve: Vortex or gently sonicate the solution until the FBPase-IN-2 is completely

dissolved. Visually inspect the solution to ensure there are no particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Note: It is crucial to use anhydrous DMSO as moisture can reduce the solubility of the

compound.[4]

Preparation of Working Solutions for Cell Culture
Materials:

FBPase-IN-2 stock solution (in DMSO)

Pre-warmed, sterile cell culture medium

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the FBPase-IN-2 stock solution at room

temperature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15141602?utm_src=pdf-body
https://www.benchchem.com/product/b15141602?utm_src=pdf-body
https://www.benchchem.com/product/b15141602?utm_src=pdf-body
https://www.benchchem.com/product/b15141602?utm_src=pdf-body
https://www.selleckchem.com/products/fbpase-1-inhibitor-1.html
https://www.benchchem.com/product/b15141602?utm_src=pdf-body
https://www.benchchem.com/product/b15141602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serial Dilution: Perform a serial dilution of the stock solution into pre-warmed cell culture

medium to achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

(medium with the same final concentration of DMSO) is included in your experimental

design.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells. Do

not store diluted solutions in cell culture medium.

Signaling Pathway and Experimental Workflow
FBPase in the Gluconeogenesis Pathway
FBPase is a rate-limiting enzyme in gluconeogenesis, the metabolic pathway that results in the

generation of glucose from non-carbohydrate carbon substrates.[7] It catalyzes the

dephosphorylation of fructose-1,6-bisphosphate to fructose-6-phosphate.[2] This reaction is

essentially the reverse of a key regulatory step in glycolysis catalyzed by phosphofructokinase-

1 (PFK-1). The activity of FBPase is allosterically inhibited by AMP and fructose-2,6-

bisphosphate, signaling a low energy state and a high abundance of glycolytic intermediates,

respectively.[2][3] By inhibiting FBPase, FBPase-IN-2 is expected to block the gluconeogenic

pathway, leading to a decrease in glucose production.
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Caption: FBPase catalyzes a key step in gluconeogenesis.
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General Experimental Workflow for FBPase-IN-2
Treatment in Cell Culture

Start: Seed Cells

Incubate (e.g., 24h)
Allow cells to adhere

Prepare FBPase-IN-2 Working Solutions

Treat Cells with FBPase-IN-2
(and vehicle control)

Incubate for Desired Duration
(e.g., 24h, 48h)

Perform Endpoint Assay
(e.g., Glucose Assay, Viability Assay, Western Blot)

Data Analysis

Click to download full resolution via product page

Caption: Workflow for FBPase-IN-2 cell culture experiments.
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This information is provided for research use only and is not intended for human or veterinary

use. The provided protocols and data are based on available information for similar compounds

and should be adapted and optimized for your specific cell lines and experimental conditions.

Always perform a dose-response curve to determine the optimal concentration of FBPase-IN-2
for your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15141602?utm_src=pdf-body
https://www.benchchem.com/product/b15141602?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6400660/
https://en.wikipedia.org/wiki/Fructose_1,6-bisphosphatase
https://academic.oup.com/endo/article/151/10/4688/2456239
https://www.selleckchem.com/products/fbpase-1-inhibitor-1.html
https://www.apexbt.com/fructose-1-6-bisphosphatase-1-inhibitor.html
https://www.caymanchem.com/product/18860
https://www.apexbt.com/search/signaling%20pathways%20others%20fbpase?amnoroute
https://www.benchchem.com/product/b15141602#fbpase-in-2-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b15141602#fbpase-in-2-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b15141602#fbpase-in-2-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/product/b15141602#fbpase-in-2-solubility-and-preparation-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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